![molecular formula C23H21N5O2 B5714008 1-(3,4-dimethoxyphenyl)ethanone [2-(3-pyridinyl)-4-quinazolinyl]hydrazone](/img/structure/B5714008.png)
1-(3,4-dimethoxyphenyl)ethanone [2-(3-pyridinyl)-4-quinazolinyl]hydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of quinazoline derivatives, including compounds similar to the one , often involves reactions of hydrazones with triphosgene, leading to the formation of quinazolines and other related compounds. For instance, Alkhathlan et al. (2002) reported the synthesis of quinazoline, pyrazolo[1,5-c]quinazoline, and spiro quinazoline dimers from the reaction of 2-aminoacetophenone hydrazones with triphosgene, highlighting the versatility of hydrazone compounds in synthesizing complex quinazoline derivatives (Alkhathlan et al., 2002).
Molecular Structure Analysis
The molecular structure of hydrazone derivatives reveals significant insights into their chemical behavior and potential applications. For example, Kachi‐Terajima et al. (2022) analyzed the crystal structure of a hydrazone compound, demonstrating its existence solely in the hydrazone form and revealing its high pKa value through UV-Vis spectroscopic titration studies. This highlights the stability and reactive nature of such compounds (Kachi‐Terajima et al., 2022).
Chemical Reactions and Properties
Hydrazones undergo various chemical reactions, forming a plethora of derivatives with unique properties. Abdel-megeed et al. (2014) demonstrated the condensation of hydrazinoquinazolin-4-ones with D-sugars and aromatic aldehydes to produce hydrazones and their acetyl derivatives, showcasing the chemical versatility and reactivity of hydrazone compounds (Abdel-megeed et al., 2014).
Mechanism of Action
Future Directions
The future directions for research on this compound would likely depend on its intended use. For example, if it’s being investigated as a potential drug, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials .
properties
IUPAC Name |
N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]-2-pyridin-3-ylquinazolin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N5O2/c1-15(16-10-11-20(29-2)21(13-16)30-3)27-28-23-18-8-4-5-9-19(18)25-22(26-23)17-7-6-12-24-14-17/h4-14H,1-3H3,(H,25,26,28)/b27-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZFPNERJNCGFEO-JFLMPSFJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC1=NC(=NC2=CC=CC=C21)C3=CN=CC=C3)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC1=NC(=NC2=CC=CC=C21)C3=CN=CC=C3)/C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{(2E)-2-[1-(3,4-dimethoxyphenyl)ethylidene]hydrazinyl}-2-(pyridin-3-yl)quinazoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.